Cas no 872451-20-2 ((E)-methyl 2-(3,5-dichloro-4-methoxyphenyl)-2-(3-hydroxy-4-(4-methoxyphenyl)-5-oxofuran-2(5H)-ylidene)acetate)

• Product Name: (E)-methyl 2-(3,5-dichloro-4-methoxyphenyl)-2-(3-hydroxy-4-(4-methoxyphenyl)-5-oxofuran-2(5H)-ylidene)acetate
• CAS No: 872451-20-2
• Molecular Formula: C₂₁H₁₆Cl₂O₇
• Molecular Weight: 451.254
• CID: 2006382
• PubChem ID: 54723972

(E)-methyl 2-(3,5-dichloro-4-methoxyphenyl)-2-(3-hydroxy-4-(4-methoxyphenyl)-5-oxofuran-2(5H)-ylidene)acetate Properties

Names and Identifiers

• (E)-methyl 2-(3,5-dichloro-4-methoxyphenyl)-2-(3-hydroxy-4-(4-methoxyphenyl)-5-oxofuran-2(5H)-ylidene)acetate
• methyl 3',5'-dichloro-4,4'-di-O-methylatromentate
• Methyl-3',5'-dichloro-4,4'-di-O-methylatromentate
• CHEMBL463366
• CHEBI:203158
• methyl (2E)-2-(3,5-dichloro-4-methoxyphenyl)-2-[3-hydroxy-4-(4-methoxyphenyl)-5-oxouran-2-ylidene]acetate
• MDCLM compound
• methyl (2E)-2-(3,5-dichloro-4-methoxyphenyl)-2-[3-hydroxy-4-(4-methoxyphenyl)-5-oxofuran-2-ylidene]acetate
• 872451-20-2
• methyl (2E)-2-(3,5-dichloro-4-methoxyphenyl)-2-(3-hydroxy-4-(4-methoxyphenyl)-5-oxofuran-2-ylidene)acetate

• InChIKey： QDZNBMMQDUVSEQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H16Cl2O7/c1-27-12-6-4-10(5-7-12)15-17(24)19(30-21(15)26)16(20(25)29-3)11-8-13(22)18(28-2)14(23)9-11/h4-9,24H,1-3H3
• SMILES： COC(=O)C(=C1\OC(=O)C(=C1O)c1ccc(OC)cc1)\c1cc(Cl)c(OC)c(Cl)c1 |c:9|

Computed Properties

• Exact Mass: 450.0273082Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 450.0273082Da
• Heavy Atom Count: 30
• Complexity: 728
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.06
• Topological Polar Surface Area: 91.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dichlorobenzenes